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Introduction
2,4-Diamino-3,5-dimethylthiotoluene, commonly known as Dimethyl Thio-Toluene Diamine

(DMTDA), is an aromatic diamine with the CAS number 106264-79-3.[1][2] It is a significant

industrial chemical primarily utilized as a curing agent and chain extender in the production of

polyurethane and epoxy resins.[3][4] This compound is a liquid at room temperature, which

offers processing advantages over solid aromatic diamines.[5] DMTDA is typically a mixture of

isomers, predominantly the 2,4- and 2,6-isomers.[1][5] Its molecular formula is C₉H₁₄N₂S₂.[2]

This technical guide provides a comprehensive overview of the available spectroscopic data,

experimental protocols, and key applications of 2,4-Diamino-3,5-dimethylthiotoluene.

Physicochemical and Spectroscopic Data
Quantitative data for 2,4-Diamino-3,5-dimethylthiotoluene is summarized below. While

specific experimental spectroscopic data is not readily available in the public domain, expected

spectral characteristics based on its molecular structure are provided.

Table 1: Physicochemical Properties of 2,4-Diamino-3,5-dimethylthiotoluene
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Property Value Reference(s)

CAS Number 106264-79-3 [1][2]

Molecular Formula C₉H₁₄N₂S₂ [2]

Molecular Weight 214.36 g/mol [1]

Appearance
Light yellow to amber

transparent liquid
[5]

Boiling Point 200 °C (at 1.68 mmHg) [5]

Density 1.206 g/cm³ [5]

Refractive Index 1.659 [2]

Table 2: Expected Spectroscopic Data for 2,4-Diamino-3,5-dimethylthiotoluene
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Spectroscopic Technique Functional Group
Expected Chemical Shift /
Wavenumber

¹H NMR Aromatic C-H δ 6.0-7.5 ppm

N-H (Amine) δ 3.0-5.0 ppm

Ar-CH₃ δ 2.0-2.5 ppm

S-CH₃ δ 2.0-3.0 ppm

¹³C NMR Aromatic C δ 110-160 ppm

Ar-CH₃ δ 15-25 ppm

S-CH₃ δ 10-25 ppm

IR Spectroscopy N-H Stretch (Amine) 3300-3500 cm⁻¹

C-H Stretch (Aromatic) 3000-3100 cm⁻¹

C-H Stretch (Aliphatic) 2850-3000 cm⁻¹

C=C Stretch (Aromatic) 1450-1600 cm⁻¹

C-N Stretch 1250-1350 cm⁻¹

C-S Stretch 600-800 cm⁻¹

Mass Spectrometry Molecular Ion (M⁺) m/z = 214

Experimental Protocols
Detailed experimental protocols for the acquisition of spectroscopic data for 2,4-Diamino-3,5-
dimethylthiotoluene are not publicly available. However, standard methodologies for organic

compounds of this nature are described below.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Sample Preparation: A small amount of 2,4-Diamino-3,5-dimethylthiotoluene is dissolved

in a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a standard 5 mm NMR tube. The

concentration is typically in the range of 5-25 mg/mL.
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Instrumentation: A high-resolution NMR spectrometer (e.g., 400 or 500 MHz) is used.

¹H NMR Acquisition: The sample is placed in the spectrometer, and the magnetic field is

shimmed to achieve homogeneity. A standard proton pulse sequence is used to acquire the

spectrum. Key parameters include the spectral width, acquisition time, relaxation delay, and

number of scans.

¹³C NMR Acquisition: A carbon pulse sequence, often with proton decoupling, is used. Due to

the lower natural abundance and smaller gyromagnetic ratio of ¹³C, a larger number of scans

and a longer acquisition time are typically required compared to ¹H NMR.

Infrared (IR) Spectroscopy
Sample Preparation: As a liquid, the spectrum of 2,4-Diamino-3,5-dimethylthiotoluene can

be obtained directly as a thin film between two salt plates (e.g., NaCl or KBr).

Instrumentation: A Fourier-transform infrared (FTIR) spectrometer is used.

Data Acquisition: A background spectrum of the clean salt plates is first recorded. The

sample is then applied, and the sample spectrum is acquired. The instrument records the

interferogram, which is then Fourier-transformed to produce the infrared spectrum

(transmittance or absorbance vs. wavenumber).

Mass Spectrometry (MS)
Sample Introduction: The liquid sample can be introduced into the mass spectrometer via

direct infusion using a syringe pump or through a chromatographic system such as Gas

Chromatography (GC-MS) or Liquid Chromatography (LC-MS).

Ionization: Electron Ionization (EI) is a common method for GC-MS, which would likely cause

fragmentation of the molecule. For LC-MS, softer ionization techniques like Electrospray

Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI) would be suitable and

more likely to show the molecular ion.

Mass Analysis: The ions are separated based on their mass-to-charge ratio (m/z) by a mass

analyzer (e.g., quadrupole, time-of-flight).
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Detection: The detector records the abundance of ions at each m/z value, generating the

mass spectrum.

Applications and Reaction Pathways
2,4-Diamino-3,5-dimethylthiotoluene is primarily used as a curing agent for polyurethane and

epoxy resins.[3][4] In these applications, the amine groups of DMTDA react with isocyanate

groups (in polyurethanes) or epoxide groups (in epoxy resins) to form a cross-linked polymer

network. This cross-linking imparts desirable mechanical properties such as durability, chemical

resistance, and thermal stability to the final material.[6]

Polyurethane Curing Pathway
The following diagram illustrates the general reaction pathway for the curing of a diisocyanate

with 2,4-Diamino-3,5-dimethylthiotoluene to form a polyurea linkage.

Polyurethane Curing with DMTDA

Experimental Workflow for Spectroscopic Analysis
The logical workflow for the spectroscopic characterization of 2,4-Diamino-3,5-
dimethylthiotoluene is depicted below.

Workflow for Spectroscopic Analysis

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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